Cas no 403503-73-1 ((2S)-4,4-difluoropiperidine-2-carboxylic acid)
(2S)-4,4-Difluoropiperidine-2-carboxylic acid is a chiral piperidine derivative featuring a difluorinated ring and a carboxylic acid functional group. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The stereospecific (2S) configuration ensures precise enantiomeric control, which is critical for applications requiring high chiral purity. The presence of difluorination enhances metabolic stability and influences physicochemical properties, making it advantageous for drug design. Its carboxylic acid moiety allows for further functionalization, enabling versatile derivatization in medicinal chemistry. This compound is well-suited for research in protease inhibitors, peptidomimetics, and other therapeutic agents.
403503-73-1 structure
Product Name:(2S)-4,4-difluoropiperidine-2-carboxylic acid
CAS No:403503-73-1
MF:C6H9F2NO2
MW:165.13796877861
CID:325910
PubChem ID:45082550
Update Time:2025-05-28
(2S)-4,4-difluoropiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarboxylicacid, 4,4-difluoro-, (2S)-
- (2S)-4,4-difluoropiperidine-2-carboxylic acid
- 2-Piperidinecarboxylicacid,4,4-difluoro-,(2S)-(9CI)
- (S)-4,4-difluoropiperidine-2-carboxylic acid
- CS-0040817
- 2-piperidinecarboxylic acid,4,4-difluoro-,(2s)-
- 403503-73-1
- DTXSID70665286
- starbld0018474
-
- Inchi: 1S/C6H9F2NO2/c7-6(8)1-2-9-4(3-6)5(10)11/h4,9H,1-3H2,(H,10,11)/t4-/m0/s1
- InChI Key: GEKRVNGNCNQGJM-BYPYZUCNSA-N
- SMILES: FC1(CCN[C@H](C(=O)O)C1)F
Computed Properties
- Exact Mass: 165.06
- Monoisotopic Mass: 165.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1.7
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 268.3±40.0 ºC (760 Torr),
- Flash Point: 116.0±27.3 ºC,
- Solubility: Soluble (301 g/l) (25 º C),
(2S)-4,4-difluoropiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327758-1g |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95+% | 1g |
$859 | 2021-08-18 | |
| Chemenu | CM327758-1g |
(2S)-4,4-difluoropiperidine-2-carboxylic acid;hydrochloride |
403503-73-1 | 95%+ | 1g |
$931 | 2023-02-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100351-100MG |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95% | 100MG |
¥ 1,089.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100351-250MG |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95% | 250MG |
¥ 1,742.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100351-500MG |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95% | 500MG |
¥ 2,904.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100351-1G |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95% | 1g |
¥ 4,349.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100351-5G |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95% | 5g |
¥ 13,048.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100351-10G |
(2S)-4,4-difluoropiperidine-2-carboxylic acid |
403503-73-1 | 95% | 10g |
¥ 21,747.00 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1111457-100mg |
(2S)-4,4-Difluoropiperidine-2-carboxylic acid |
403503-73-1 | 98% | 100mg |
¥1782.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1111457-250mg |
(2S)-4,4-Difluoropiperidine-2-carboxylic acid |
403503-73-1 | 98% | 250mg |
¥2470.00 | 2024-05-15 |
(2S)-4,4-difluoropiperidine-2-carboxylic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
403503-73-1 ((2S)-4,4-difluoropiperidine-2-carboxylic acid) Related Products
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- 750563-70-3(methyl (2S)-4,4-difluoropiperidine-2-carboxylate)
- 1255663-89-8(5,5-Difluoropiperidine-2-carboxylic acid)
- 1931930-65-2(methyl (2R)-4,4-difluoropiperidine-2-carboxylate)
- 403503-60-6(rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid)
- 1073555-68-6(4,4-difluoropyrrolidine-2-carboxylic acid)
- 52683-81-5((2S)-4,4-difluoropyrrolidine-2-carboxylic acid)
- 1401332-74-8((2R)-4,4-difluoropyrrolidine-2-carboxylic acid)
- 1544167-75-0(4-Fluoropiperidine-2-carboxylic acid)
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